4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol

• IUPAC Name: (4-benzhydrylpiperazin-1-yl)-[4-(3-hydroxy-3-methylbut-1-ynyl)phenyl]methanone
• InChI: InChI=1S/C29H30N2O2/c1-29(2,33)18-17-23-13-15-26(16-14-23)28(32)31-21-19-30(20-22-31)27(24-9-5-3-6-10-24)25-11-7-4-8-12-25/h3-16,27,33H,19-22H2,1-2H3
• InChI Key: FSAPBHCMQLSYTE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)O
• Molecular Formula: C29H30N2O2
• Molecular Weight: 438.6 g/mol

Description

4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol, also known as DPCPX, is a highly selective antagonist of the adenosine A1 receptor. It was first synthesized in 1986 by Jacobson and Daly and has since been extensively studied for its potential therapeutic applications. In

Scientific Research Applications

4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-arrhythmic effects. It has also been studied for its potential use in the treatment of Parkinson's disease, depression, and other neurological disorders. 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol has also been used as a tool in research to study the adenosine A1 receptor and its role in various physiological processes.

Mechanism of Action

4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol acts as a competitive antagonist of the adenosine A1 receptor. It binds to the receptor and prevents adenosine from binding, thereby blocking the downstream signaling pathways that are activated by adenosine. The adenosine A1 receptor is involved in a variety of physiological processes, including cardiovascular function, neurotransmitter release, and inflammation. By blocking this receptor, 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol can modulate these processes and potentially provide therapeutic benefits.
Biochemical and Physiological Effects:
4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory disorders. It has also been shown to have anti-arrhythmic effects in animal models of cardiac arrhythmias. In addition, 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol has been shown to modulate neurotransmitter release and may have potential use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol has several advantages for use in lab experiments. It is highly selective for the adenosine A1 receptor, which allows for precise modulation of this receptor without affecting other receptors. It is also relatively stable and can be stored for long periods of time without degradation. However, 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol has some limitations for use in lab experiments. It is expensive and requires careful handling and storage to prevent degradation. In addition, its effects may be influenced by other factors in the experimental system, such as the presence of other drugs or signaling molecules.

Future Directions

For research on 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol include the development of new analogs and further studies on its potential therapeutic benefits.

Synthesis Methods

The synthesis of 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol involves several steps, including the protection of the hydroxyl group on the butynol moiety, the formation of the piperazine ring, and the introduction of the carbonyl group on the phenyl ring. The final step involves the deprotection of the hydroxyl group to yield 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol. The synthesis of 4-(4-{[4-(diphenylmethyl)-1-piperazinyl]carbonyl}phenyl)-2-methyl-3-butyn-2-ol is a complex process that requires careful attention to detail and a thorough understanding of organic chemistry principles.